N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride

• IUPAC Name: N-[[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]cyclopropanamine;hydrochloride
• InChI: InChI=1S/C18H20FNO2.ClH/c1-21-18-10-13(11-20-15-7-8-15)6-9-17(18)22-12-14-4-2-3-5-16(14)19;/h2-6,9-10,15,20H,7-8,11-12H2,1H3;1H
• InChI Key: XXQSKASIRYZGKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC2CC2)OCC3=CC=CC=C3F.Cl
• Molecular Formula: C18H21ClFNO2
• Molecular Weight: 337.8 g/mol

Description

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride, also known as AGN-2979, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride exerts its pharmacological effects by selectively blocking the histamine H3 receptor, which is predominantly expressed in the central nervous system. The receptor is involved in the modulation of neurotransmitter release, particularly the inhibition of the release of histamine, dopamine, and acetylcholine. By blocking the H3 receptor, N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride can enhance the release of these neurotransmitters, leading to improved cognitive function and memory.
Biochemical and Physiological Effects:
N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride has been shown to have several biochemical and physiological effects, particularly in the brain. It has been found to enhance the release of several neurotransmitters, including histamine, dopamine, and acetylcholine, leading to improved cognitive function and memory. N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride has also been shown to reduce the levels of beta-amyloid, a protein that is associated with Alzheimer's disease, in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride for lab experiments is its high selectivity and potency as a histamine H3 receptor antagonist. This allows researchers to investigate the specific role of the H3 receptor in various neurological disorders and cognitive functions. However, one limitation of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride is its relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are several future directions for the research and development of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride. One potential application is in the treatment of Alzheimer's disease, where N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride has shown promising results in reducing beta-amyloid levels in the brain. Another potential application is in the treatment of ADHD, where N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride has been shown to improve cognitive function and memory. Further research is needed to investigate the safety and efficacy of N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride in human clinical trials and to explore its potential applications in other neurological disorders.

Scientific Research Applications

N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride has shown promising results in various scientific research applications, particularly in the field of neuroscience. It has been found to act as a selective and potent antagonist of the histamine H3 receptor, which is involved in the regulation of neurotransmitter release and cognitive function. N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride has also been investigated for its potential therapeutic applications in the treatment of various neurological disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).